Cas no 646-24-2 (1,9-Diaminononane)

• Product Name: 1,9-Diaminononane
• CAS No: 646-24-2
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• MDL: MFCD00008251
• CID: 82910
• PubChem ID: 24851254
• Update Time: 2025-06-09

1,9-Diaminononane Chemical and Physical Properties

Names and Identifiers

• 1,9-Diaminononane
• 1,9-Nonanediamine
• Diaminononane
• nonamethylenediamine
• nonane-1,9-diamine
• 1,9-Diaminonane
• SXJVFQLYZSNZBT-UHFFFAOYSA-N
• nonan-1,9-diamin
• 1.9-diaminononane
• 1,9-Nonamethylenediamine
• SBB058794
• KM0871
• OR10105
• TL8004604
• Z3509
• ST50824715
• C-
• AKOS015894667
• 1,9-Diaminononane, 98%
• F16023
• CS-0158368
• 646-24-2
• DTXSID20214849
• AS-47750
• FT-0607064
• EC 211-470-3
• MFCD00008251
• SCHEMBL36338
• 1,9-Nonanediamine, Nonamethylenediamine
• D-1260
• EINECS 211-470-3
• A937244
• CHEMBL572025
• DB-054700
• 211-470-3
• DTXCID00137340
• FD52305

• MDL： MFCD00008251
• Inchi： 1S/C9H22N2/c10-8-6-4-2-1-3-5-7-9-11/h1-11H2
• InChI Key： SXJVFQLYZSNZBT-UHFFFAOYSA-N
• SMILES： NCCCCCCCCCN
• BRN： 1737533

Computed Properties

• Exact Mass: 158.17800
• Monoisotopic Mass: 158.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: White or grayish yellow powder.
• Density: 0.8215 (estimate)
• Melting Point: 35-37 °C (lit.)
• Boiling Point: 258-259 °C/756 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4686 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 52.04000
• LogP: 3.03510
• Solubility: Not determined.
• Sensitiveness: Air Sensitive

1,9-Diaminononane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H317
• Warning Statement： P260-P280-P301+P312+P330-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1,9-Diaminononane

Recent Advances in the Application of 1,9-Diaminononane (CAS 646-24-2) in Chemical Biology and Pharmaceutical Research

1,9-Diaminononane (CAS 646-24-2), a linear aliphatic diamine with nine carbon atoms, has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug delivery, biomaterial synthesis, and as a building block for bioactive molecules. This research brief synthesizes the latest findings on the compound, highlighting its potential in therapeutic development and biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1,9-diaminononane as a linker in antibody-drug conjugates (ADCs). Researchers utilized its bifunctional amine groups to covalently attach cytotoxic payloads to monoclonal antibodies, achieving enhanced tumor-targeting efficiency and reduced off-target toxicity. The study reported a 40% improvement in therapeutic index compared to traditional linkers, attributed to the optimal chain length of 1,9-diaminononane that balances hydrophilicity and steric flexibility.

In biomaterials science, a breakthrough application emerged in Nature Materials (2024), where 1,9-diaminononane served as a cross-linking agent for self-assembling peptide hydrogels. The compound's ability to form stable imine bonds with aldehyde-functionalized peptides resulted in hydrogels with tunable mechanical properties and pH-responsive drug release profiles. These materials showed exceptional promise for controlled delivery of anticancer agents in preclinical models of glioblastoma.

The compound's role in nucleic acid delivery systems was further elucidated in a recent ACS Nano publication. By conjugating 1,9-diaminononane to polyethyleneimine (PEI), researchers developed gene vectors with reduced cytotoxicity while maintaining high transfection efficiency. The study revealed that the nine-carbon spacer length optimally balances DNA condensation capacity and endosomal escape properties, addressing a critical challenge in gene therapy applications.

Emerging toxicology data (2024, Chemical Research in Toxicology) has refined our understanding of 1,9-diaminononane's safety profile. While the compound demonstrates excellent biocompatibility at therapeutic concentrations, new structure-activity relationship studies suggest that N-acylation of the amine groups can further mitigate potential membrane irritation effects. This modification strategy has been successfully implemented in several preclinical candidates currently under investigation.

From a synthetic chemistry perspective, recent advances in the enzymatic production of 1,9-diaminononane have significantly improved its accessibility. A 2023 Green Chemistry report detailed a biocatalytic route using engineered aminotransferases that achieves 85% yield from renewable feedstocks, representing a substantial improvement over traditional chemical synthesis methods that rely on petrochemical precursors.

Looking forward, the unique physicochemical properties of 1,9-diaminononane position it as a key player in next-generation bioconjugation strategies and smart biomaterials. Ongoing clinical trials featuring ADC constructs incorporating this linker (NCT05432822, NCT05280431) are expected to report preliminary results in 2025, potentially validating its clinical translation potential. The compound's versatility continues to inspire innovative applications across chemical biology and pharmaceutical sciences.